![molecular formula C22H23NO5 B3557770 N-(2-acetyl-1-benzofuran-3-yl)-2-(3,4-diethoxyphenyl)acetamide](/img/structure/B3557770.png)
N-(2-acetyl-1-benzofuran-3-yl)-2-(3,4-diethoxyphenyl)acetamide
Overview
Description
N-(2-acetyl-1-benzofuran-3-yl)-2-(3,4-diethoxyphenyl)acetamide, commonly known as ABDA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ABDA belongs to the class of benzofuran derivatives and has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties.
Mechanism of Action
The exact mechanism of action of ABDA is not well understood. However, it is believed to exert its therapeutic effects by modulating the activity of certain neurotransmitters and receptors in the brain. ABDA has been shown to interact with GABA receptors, which are involved in the regulation of neuronal excitability. It has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
ABDA has been shown to possess a range of biochemical and physiological effects. It has been reported to reduce the levels of inflammatory mediators such as prostaglandins and cytokines, indicating its potential use as an anti-inflammatory agent. ABDA has also been shown to reduce pain sensitivity in animal models, indicating its potential use as an analgesic agent. Additionally, ABDA has been shown to reduce seizure activity in animal models, indicating its potential use as an anticonvulsant agent.
Advantages and Limitations for Lab Experiments
ABDA has several advantages for use in lab experiments. It is readily available and can be synthesized using a relatively simple process. It is also stable and can be stored for extended periods without significant degradation. However, ABDA has some limitations for use in lab experiments. It has low solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, its mechanism of action is not well understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for the study of ABDA. One potential direction is to investigate its potential use in the treatment of pain and inflammation-related disorders. Another potential direction is to investigate its potential use in the treatment of epilepsy. Additionally, further studies are needed to elucidate the exact mechanism of action of ABDA and to optimize its synthesis method to improve its purity and yield. Finally, the potential use of ABDA in other disease states should also be explored.
Scientific Research Applications
ABDA has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. ABDA has also been shown to possess anticonvulsant properties, indicating its potential use in the treatment of epilepsy.
properties
IUPAC Name |
N-(2-acetyl-1-benzofuran-3-yl)-2-(3,4-diethoxyphenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO5/c1-4-26-18-11-10-15(12-19(18)27-5-2)13-20(25)23-21-16-8-6-7-9-17(16)28-22(21)14(3)24/h6-12H,4-5,13H2,1-3H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROUFVGILSMZFJP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)C)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.